molecular formula C11H16O3 B6281528 spiro[bicyclo[3.3.1]nonane-3,2'-[1,3]dioxolane]-7-one CAS No. 66077-97-2

spiro[bicyclo[3.3.1]nonane-3,2'-[1,3]dioxolane]-7-one

Cat. No. B6281528
CAS RN: 66077-97-2
M. Wt: 196.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Spiro[bicyclo[3.3.1]nonane-3,2’-[1,3]dioxolane]-7-one is a complex organic compound that belongs to the class of bicyclo[3.3.1]nonanes . The bicyclo[3.3.1]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics . Many derivatives of bicyclo[3.3.1]nonane are attractive to researchers for use in asymmetric catalysis or as potent anticancer entities along with their successful applications as ion receptors, metallocycles, and molecular tweezers .


Synthesis Analysis

The synthesis of bicyclo[3.3.1]nonane derivatives has been achieved through various routes. One of the well-explored protocols involves the 1-step double condensation of two units of 1,3-acetonedicarboxylates with 1,2-dicarbonyl/1,4-dicarbonyl compounds . This method has been used to achieve bicyclo[3.3.1]nonane-3,7-diones .


Molecular Structure Analysis

The molecular structure of spiro[bicyclo[3.3.1]nonane-3,2’-[1,3]dioxolane]-7-one is complex and involves various functionalities . The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings is significant . The hydrogen bonds in the starting bicyclononane diene diol and the weaker hydrogen bonds in the dienone and the bromo and nitrile derivatives were found significant for the overall structure .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of spiro[bicyclo[3.3.1]nonane-3,2’-[1,3]dioxolane]-7-one are complex and involve multiple steps. The reaction proceeds with an interesting control of the stereochemistry of the bridged secondary, tertiary, or quaternary center .

Future Directions

The future directions for the research on spiro[bicyclo[3.3.1]nonane-3,2’-[1,3]dioxolane]-7-one could involve exploring new synthetic routes, studying its potential applications in various fields such as asymmetric catalysis and anticancer therapeutics, and further investigating its physical and chemical properties .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for spiro[bicyclo[3.3.1]nonane-3,2'-[1,3]dioxolane]-7-one involves the cyclization of a bicyclic ketone with a diol to form the spirocyclic compound.", "Starting Materials": [ "Bicyclo[3.3.1]nonan-9-one", "1,3-propanediol", "Sodium hydride", "Tetrahydrofuran", "Methanol", "Acetic acid" ], "Reaction": [ "Bicyclo[3.3.1]nonan-9-one is treated with sodium hydride in tetrahydrofuran to form the corresponding enolate.", "1,3-propanediol is added to the reaction mixture and the resulting mixture is heated to promote cyclization.", "The reaction mixture is then quenched with methanol and the resulting solid is filtered and washed with methanol.", "The crude product is then dissolved in acetic acid and heated to promote spirocyclization.", "The resulting spirocyclic compound is isolated by filtration and washed with water and methanol." ] }

CAS RN

66077-97-2

Product Name

spiro[bicyclo[3.3.1]nonane-3,2'-[1,3]dioxolane]-7-one

Molecular Formula

C11H16O3

Molecular Weight

196.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.